2-Chloro-3-({4-[2-(2,4-dimethoxyphenyl)pyrrolidine-1-carbonyl]piperidin-1-yl}sulfonyl)pyridine
Catalog No.
S3048965
CAS No.
1147284-23-8
M.F
C23H28ClN3O5S
M. Wt
494
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
1147284-23-8
Product Name
2-Chloro-3-({4-[2-(2,4-dimethoxyphenyl)pyrrolidine-1-carbonyl]piperidin-1-yl}sulfonyl)pyridine
IUPAC Name
[1-(2-chloropyridin-3-yl)sulfonylpiperidin-4-yl]-[2-(2,4-dimethoxyphenyl)pyrrolidin-1-yl]methanone
Molecular Formula
C23H28ClN3O5S
Molecular Weight
494
InChI
InChI=1S/C23H28ClN3O5S/c1-31-17-7-8-18(20(15-17)32-2)19-5-4-12-27(19)23(28)16-9-13-26(14-10-16)33(29,30)21-6-3-11-25-22(21)24/h3,6-8,11,15-16,19H,4-5,9-10,12-14H2,1-2H3
InChI Key
USSQIQYHBQUNGO-UHFFFAOYSA-N
SMILES
COC1=CC(=C(C=C1)C2CCCN2C(=O)C3CCN(CC3)S(=O)(=O)C4=C(N=CC=C4)Cl)OC
Solubility
not available
- Chlorine: The presence of a chlorine atom can influence the binding properties of the molecule to biological targets. Chlorine substitution can sometimes enhance potency or selectivity for certain enzymes or receptors.
- Sulfonyl group: Sulfonyl groups are commonly found in pharmaceuticals and can play various roles, such as improving solubility or acting as a bioisostere for other functional groups involved in protein-ligand interactions [].
- Pyridine ring: Pyridine is a common heterocyclic scaffold found in many drugs. It can participate in hydrogen bonding and aromatic interactions with biological targets [].
- Piperidine and pyrrolidine rings: These cyclic amine groups are frequently present in medicinal chemistry and can play a role in hydrogen bonding and influencing the overall shape of the molecule for binding to receptors or enzymes.
XLogP3
2.9
Dates
Modify: 2023-07-24
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